Cas no 898749-74-1 (Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)
![Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure](https://ossimg.kuujia.com/scimg/899000/898749-74-1x500.png)
898749-74-1 structure
Product Name:Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898749-74-1
MF:C18H23NO
MW:269.381325006485
MDL:MFCD03842396
CID:1945156
PubChem ID:24725118
Update Time:2025-04-21
Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone
- MFCD03842396
- DTXSID20643514
- Cyclohexyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
- Cyclohexyl{3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
- 1-[(3-cyclohexanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
- 898749-74-1
- AKOS016020800
- Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
-
- MDL： MFCD03842396
- Inchi： 1S/C18H23NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h4-7,10,13,16H,1-3,8-9,11-12,14H2
- InChI Key： YRORKLPPYMPZIX-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C=1)CN1CC=CC1)C1CCCCC1
Computed Properties
- Exact Mass: 269.17800
- Monoisotopic Mass: 269.177964357Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 3.75930
Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205105-1g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone |
898749-74-1 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205105-2g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone |
898749-74-1 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205105-5g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone |
898749-74-1 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Chemenu | CM297066-1g |
Cyclohexyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone |
898749-74-1 | 95% | 1g |
$524 | 2024-07-21 | |
| abcr | AB365130-1 g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone, 97%; . |
898749-74-1 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| abcr | AB365130-2 g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone, 97%; . |
898749-74-1 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| abcr | AB365130-1g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone, 97%; . |
898749-74-1 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365130-2g |
Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone, 97%; . |
898749-74-1 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH90060-1g |
Cyclohexyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone |
898749-74-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH90060-2g |
Cyclohexyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone |
898749-74-1 | 97% | 2g |
$1169.00 | 2024-04-19 |
Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
898749-74-1 (Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone) Related Products
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